Cas no 1259903-48-4 ((3S)-2,3-DIHYDRO-1-BENZOFURAN-3,5-DIAMINE)

• Product Name: (3S)-2,3-DIHYDRO-1-BENZOFURAN-3,5-DIAMINE
• CAS No: 1259903-48-4
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5590602
• PubChem ID: 130655085
• Update Time: 2026-03-11

(3S)-2,3-DIHYDRO-1-BENZOFURAN-3,5-DIAMINE Chemical and Physical Properties

Names and Identifiers

• (3S)-2,3-DIHYDRO-1-BENZOFURAN-3,5-DIAMINE
• 3,5-Benzofurandiamine, 2,3-dihydro-, (3S)-
• 1259903-48-4
• N14632

• Inchi： 1S/C8H10N2O/c9-5-1-2-8-6(3-5)7(10)4-11-8/h1-3,7H,4,9-10H2/t7-/m1/s1
• InChI Key： SDXYVIUQLJRXHV-SSDOTTSWSA-N
• SMILES： O1C2=CC=C(N)C=C2[C@H](N)C1

Computed Properties

• Exact Mass: 150.079312947g/mol
• Monoisotopic Mass: 150.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 61.3Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 295.1±40.0 °C(Predicted)
• pka: 8.94±0.20(Predicted)

Additional information on (3S)-2,3-DIHYDRO-1-BENZOFURAN-3,5-DIAMINE

The Role of (3S)-2,3-Dihydro-1-Benzofuran-3,5-Diamine (CAS No. 1259903-48-4) in Chemical and Biomedical Research

(3S)-2,3-Dihydro-1-benzofuran-3,5-diamine, identified by the CAS registry number 1259903-48-4, represents a structurally intriguing compound with significant potential in both synthetic chemistry and biomedical applications. This chiral diamine derivative features a benzofuran scaffold fused to a dihydro ring system, with the stereogenic center at carbon atom 3 designated as the S configuration. The presence of two amine groups at positions 3 and 5 introduces unique reactivity profiles and pharmacophoric properties that have drawn attention from researchers across multiple disciplines.

Recent advancements in asymmetric synthesis methodologies have enabled precise control over the stereochemistry of this compound. A study published in Organic Letters (2022) demonstrated the use of enantioselective catalysis employing chiral Brønsted acids to achieve >98% enantiomeric excess during its preparation. This approach not only improves synthetic efficiency but also aligns with current trends toward sustainable chemical processes by reducing waste from racemic mixture separations. The dihydrobenzofuran core's inherent rigidity combined with the spatial orientation of its amine substituents facilitates selective functionalization pathways critical for pharmaceutical development.

In biological systems, this compound exhibits promising activity as a kinase inhibitor. Researchers at the Institute for Molecular Medicine reported in Nature Communications (2023) that its unique molecular geometry allows binding to the ATP pocket of protein kinase C (PKC) isoforms with nanomolar affinity. The S configuration was found to significantly enhance binding specificity compared to its R counterpart due to optimal hydrogen bonding interactions with key residues in the enzyme active site. This stereochemical dependence underscores the importance of chirality control in medicinal chemistry applications.

Preclinical studies have revealed additional therapeutic potentials. A collaborative team from Stanford University demonstrated in Journal of Medicinal Chemistry (2024) that this diamine derivative acts as a potent neuroprotective agent by modulating α-synuclein aggregation pathways relevant to Parkinson's disease. The compound's ability to cross the blood-brain barrier was attributed to its lipophilic benzofuran moiety coupled with appropriate molecular size parameters (< 500 Da). These findings suggest potential utility in neurodegenerative disease treatment paradigms where small molecule interventions are critical.

Synthetic chemists have leveraged its structure for developing bioconjugation platforms. A 2024 article in Chemical Science described the use of this diamine as a bifunctional linker for attaching fluorescent probes to antibodies via click chemistry reactions on one amine group while maintaining free amine functionality for secondary conjugations. The dihydrofuran ring's stability under reaction conditions proved advantageous compared to less robust scaffolds traditionally used in bioconjugate design.

In enzymology research, this compound has emerged as a valuable tool for studying histidine-containing proteins. Work published in Bioorganic & Medicinal Chemistry (Q1 2024) showed that it selectively binds to histidine residues through hydrogen bonding interactions facilitated by its amino groups' orientation relative to the aromatic plane. This property enables sensitive detection methods when used as a fluorogenic substrate component in enzyme activity assays.

The compound's photophysical properties are also under active investigation. Researchers at ETH Zurich recently reported (Chemical Communications, 2024) that when incorporated into supramolecular assemblies through π-stacking interactions with porphyrins, it enhances light-harvesting efficiency by up to 67% compared to non-chiral analogs. This discovery opens new possibilities for designing optically active materials with tunable electronic properties using chiral aromatic diamines as structural components.

In drug delivery systems development, this molecule has been utilized as an amphiphilic modifier for nanoparticle surfaces. A study featured in Biomaterials Science (Dec 2024) demonstrated that surface-grafted derivatives improved cellular uptake efficiency by targeting specific amino acid receptors on cell membranes while maintaining colloidal stability through hydrophobic interactions within their benzofuran rings.

Critical evaluation of its pharmacokinetic profile shows favorable characteristics: oral bioavailability exceeding 75% when formulated with cyclodextrin complexes and half-life duration consistent with twice-daily dosing regimens based on preclinical rodent models (Drug Metabolism and Disposition, March 2025). These parameters position it advantageously compared to other benzofuran derivatives lacking optimal metabolic stability.

Safety assessments conducted under Good Laboratory Practice guidelines revealed no significant cytotoxicity up to concentrations of 1 mM using MTT assays on primary hepatocytes (Toxicological Sciences, April 2025). This benign profile is attributed to minimal interference with mitochondrial function and absence of reactive electrophilic species formation during metabolic degradation studies using LC/MS-based metabolomics analysis.

Ongoing clinical trials phase I/II are investigating its efficacy as an adjunct therapy for chemotherapy-induced neuropathy (ClinicalTrials.gov NCT identifier pending publication). Early results indicate dose-dependent reductions in neuropathic pain scores without compromising antitumor efficacy when co-administered with paclitaxel - suggesting synergistic effects through simultaneous modulation of both microtubule dynamics and pain signaling pathways via PKC inhibition mechanisms.

Spectroscopic characterization confirms its structural integrity: NMR analysis shows distinct signals at δH 7.1–7.6 ppm corresponding to aromatic protons around the benzofuran ring system, while IR spectroscopy identifies characteristic NH stretching vibrations between 3,100–3,400 cm⁻¹ confirming free amine groups remain accessible for chemical modifications post-synthesis (Magnetic Resonance in Chemistry, May 2025).

In materials science applications, self-assembled monolayers formed from this diamine exhibit remarkable surface adhesion properties when deposited on titanium substrates using electrostatic layer-by-layer techniques (Nano Letters, June 2025). Surface energy measurements indicated hydrophilicity values suitable for biomedical implants without compromising mechanical durability - an important balance rarely achieved by conventional surface modifiers.

A recent computational study utilizing density functional theory calculations revealed unexpected electronic interactions between its amino groups and oxygen atoms within the dihydrobenzofuran ring system (JACS Au, July 2025). These π-electron delocalization effects were found critical for stabilizing transition states during catalytic reactions involving palladium-mediated cross-coupling processes - providing mechanistic insights previously unobserved among similar aromatic diamines.

In diagnostic applications, this compound serves as a key component in developing fluorescent sensors for metal ion detection due to its ability to form stable complexes with divalent cations like Cu²⁺ and Zn²⁺ through nitrogen coordination sites (Analytical Chemistry Highlights, August 2025). Fluorescence quenching studies showed picomolar sensitivity thresholds while maintaining selectivity ratios above industry standards for commercial sensor platforms.

Sustainable synthesis approaches have been optimized using biocatalysts derived from Pseudomonas putida strains engineered specifically for dihydrobenzofuran ring formation steps (Catalysis Science & Technology, September 6th issue). Enzymatic methods reduced reaction times by over 60% compared traditional transition metal catalysis while eliminating hazardous waste streams associated with conventional organic synthesis protocols.

Bioinformatics analysis correlating molecular descriptors with biological activity identified several QSAR models where steric parameters related to position S configuration strongly correlate with binding affinity values against G-protein coupled receptors (GPCRs) - particularly those involved in inflammatory signaling pathways (molecular informatics special issue October release). These models provide predictive frameworks guiding future structure-based drug design efforts targeting immune-related disorders such as rheumatoid arthritis or multiple sclerosis.